Cas no 393820-16-1 (N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 393820-16-1
• MF: C₁₉H₁₇N₅O
• MW: 331.371183156967
• CID: 5943922
• PubChem ID: 4119265
• Update Time: 2025-05-22

N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-(2-methoxybenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-[(2-methoxyphenyl)methyl]-1-phenyl-
• N-[(2-methoxyphenyl)methyl]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 393820-16-1
• F0521-0020
• HMS1417N04
• N-[(2-methoxyphenyl)methyl]-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• Z220404720
• MLS000419629
• CHEMBL1403398
• Oprea1_588198
• MLS000100845
• SR-01000566410
• BRD-K85283982-001-08-0
• SMR000017490
• AKOS001295155
• SR-01000566410-1
• IFLab1_002050
• HMS2254I13

• Inchi： 1S/C19H17N5O/c1-25-17-10-6-5-7-14(17)11-20-18-16-12-23-24(19(16)22-13-21-18)15-8-3-2-4-9-15/h2-10,12-13H,11H2,1H3,(H,20,21,22)
• InChI Key： SWCQVRSQXNFTRK-UHFFFAOYSA-N
• SMILES： C1=NC(NCC2=CC=CC=C2OC)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 331.14331018g/mol
• Monoisotopic Mass: 331.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 479.6±45.0 °C(Predicted)
• pka: 3.65±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 393820-16-1)

N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 393820-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenyl and methoxyphenyl groups in its structure enhances its potential as a scaffold for drug development, particularly in targeting kinase-related pathways.

In recent years, the demand for kinase inhibitors has surged due to their therapeutic applications in oncology and inflammatory diseases. Researchers have explored N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine as a potential candidate for modulating kinase activity. Its unique structure allows for selective binding to ATP-binding sites, making it a promising lead compound for drug discovery. The compound's CAS No. 393820-16-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions, including condensation and cyclization processes. Its pyrazolo[3,4-d]pyrimidine core is particularly noteworthy for its stability and ability to interact with biological targets. This compound has also been studied for its potential role in signal transduction inhibition, a hot topic in molecular biology and precision medicine. Users often search for "kinase inhibitor synthesis" or "pyrazolo[3,4-d]pyrimidine derivatives," highlighting the compound's niche yet growing importance.

From a pharmacological perspective, N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine exhibits moderate solubility in organic solvents, which is advantageous for formulation studies. Its methoxyphenyl moiety contributes to its lipophilicity, a critical factor in drug absorption and distribution. Researchers are also investigating its metabolic stability, a key consideration in the development of orally bioavailable drugs. The compound's CAS No. 393820-16-1 is often referenced in patents and scientific literature, underscoring its commercial and academic value.

In the context of drug discovery, N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents a versatile intermediate. Its structural features align with current trends in fragment-based drug design, a strategy gaining traction in the pharmaceutical industry. The compound's ability to serve as a building block for more complex molecules makes it a valuable asset in medicinal chemistry. Searches for "heterocyclic compound applications" or "kinase inhibitor scaffolds" often lead to discussions about this compound, further cementing its relevance.

Environmental and safety profiles of N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine have also been scrutinized. While it is not classified as hazardous, proper handling protocols are recommended due to its synthetic nature. The compound's CAS No. 393820-16-1 is frequently cross-referenced in safety data sheets, ensuring compliance with laboratory standards. This attention to detail reflects the compound's integration into rigorous research workflows.

Looking ahead, N-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine holds promise for further exploration in targeted therapy. Its compatibility with high-throughput screening assays positions it as a candidate for identifying novel bioactive molecules. As the scientific community continues to prioritize personalized medicine, compounds like this will play a pivotal role in advancing therapeutic innovations. The enduring interest in its CAS No. 393820-16-1 underscores its potential to shape future research directions.